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Compound Name: Pyrocincholic acid methyl ester

Cat. No.: B1180797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyrocincholic acid methyl ester is a triterpenoid compound, specifically a methyl ester

derivative of pyrocincholic acid.[1][2][3] Pyrocincholic acid itself is a 27-nor-oleanolic acid

saponin, a class of natural products known for a wide range of biological activities.[4] This

guide provides a comprehensive overview of the available technical information on

pyrocincholic acid methyl ester and its related compounds, with a focus on its chemical

properties, potential biological activities, and associated signaling pathways. While specific

data for the methyl ester is limited in publicly available literature, this guide consolidates

information on the parent compound and its glycoside derivatives to provide a valuable

resource for research and drug development.

Pyrocincholic acid and its derivatives have been isolated from plant species of the genus

Nauclea, notably Nauclea officinalis.[3] Extracts from this plant have been used in traditional

medicine and have been shown to possess anti-inflammatory, anti-tumor, antibacterial, and

antiviral properties.[4]

Chemical and Physical Properties
Detailed experimental data for pyrocincholic acid methyl ester is not widely available. The

following table summarizes the known and predicted properties.
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Property Value Source

CAS Number 107160-24-7 [1][3][5][6]

Molecular Formula C₃₀H₄₈O₃ [1][2]

Molecular Weight 456.7 g/mol [1][2]

Appearance Data not available

Melting Point Data not available

Boiling Point (Predicted) 523.4 ± 50.0 °C

Density (Predicted) 1.07 ± 0.1 g/cm³

Solubility Data not available

Spectroscopic Data
Specific spectroscopic data (NMR, IR, Mass Spectrometry) for pyrocincholic acid methyl
ester is not available in the reviewed literature. However, the structures of several related

pyrocincholic acid glycosides isolated from Nauclea officinalis have been elucidated using 1D

and 2D NMR spectroscopy and High-Resolution Mass Spectrometry (HR-MS). Researchers

studying the methyl ester can infer expected spectral characteristics from these related

compounds and general principles of triterpenoid and methyl ester spectroscopy.

Synthesis
General Protocol for Methyl Ester Synthesis from a
Carboxylic Acid
While a specific protocol for the synthesis of pyrocincholic acid methyl ester has not been

found, a general and widely used method for the esterification of carboxylic acids like

pyrocincholic acid is treatment with a methylating agent in the presence of an acid or base

catalyst. A common laboratory-scale procedure involves the following steps:

Dissolution: The carboxylic acid (pyrocincholic acid) is dissolved in an anhydrous alcohol, in

this case, methanol.
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Catalysis: A catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or hydrochloric

acid (HCl), is added to the solution. Alternatively, reagents like thionyl chloride (SOCl₂) can

be used to first convert the carboxylic acid to a more reactive acyl chloride, which then

readily reacts with methanol.

Reaction: The mixture is typically heated under reflux for several hours to drive the

equilibrium towards the ester product. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled, and the excess methanol is

removed under reduced pressure. The residue is then dissolved in an organic solvent (e.g.,

ethyl acetate) and washed with a mild base (e.g., sodium bicarbonate solution) to neutralize

the acid catalyst, followed by washing with brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., sodium sulfate), filtered,

and the solvent is evaporated. The crude methyl ester can then be purified by column

chromatography on silica gel.

Biological Activity
Direct experimental data on the biological activity of pyrocincholic acid methyl ester is
limited. However, studies on pyrocincholic acid and its glycosides suggest potential therapeutic

applications.

Anticancer Activity
Glycosides of pyrocincholic acid have demonstrated cytotoxic effects. For instance,

pyrocincholic acid 3β-O-α-L-rhamnopyranoside and its glucosyl esters have shown promising

anti-tumor activity. One study investigated the cytotoxic activity of these compounds against the

A-549 lung cancer cell line. While specific IC₅₀ values for the methyl ester are not available, the

activity of its derivatives suggests that it may also possess anticancer properties.

Anti-inflammatory Activity
Extracts of Nauclea officinalis, a source of pyrocincholic acid, have been traditionally used for

inflammatory conditions. While direct anti-inflammatory assays on the methyl ester have not
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been reported, related triterpenoids are known to possess anti-inflammatory properties,

suggesting a potential area for investigation.

Antiviral Activity
The antiviral potential of pyrocincholic acid methyl ester is suggested by the reported

antiviral activities of Nauclea officinalis extracts.[4] However, specific studies on the antiviral

effects of the isolated methyl ester are lacking.

Metabolic Regulation
A glycoside derivative, pyrocincholic acid 3β-O-β-D-quinovopyranosyl-28-O-β-D-

glucopyranoside (PAQG), has been shown to suppress adipogenesis and regulate lipid

metabolism in 3T3-L1 adipocytes.[7] This effect is mediated, at least in part, through the

activation of the AMP-activated protein kinase (AMPK) signaling pathway.[4][7]

Signaling Pathways
AMPK Signaling Pathway in Metabolic Regulation
The AMP-activated protein kinase (AMPK) is a key cellular energy sensor that plays a crucial

role in regulating metabolism.[4] Activation of AMPK generally shifts cellular processes from

anabolic (energy-consuming) to catabolic (energy-producing) pathways.

The study on a pyrocincholic acid glycoside (PAQG) demonstrated that it activates the AMPK

pathway in adipocytes.[4][7] This activation leads to the inhibition of adipogenesis (the

formation of fat cells) and a reduction in lipid accumulation.[4]
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AMPK signaling pathway potentially modulated by pyrocincholic acid derivatives.

Experimental Protocols
General Workflow for Isolation and Bioactivity Screening
The following diagram illustrates a general workflow for the isolation of triterpenoids like

pyrocincholic acid from a plant source such as Nauclea officinalis, followed by bioactivity

screening.
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General workflow for isolation and screening of pyrocincholic acid derivatives.
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Conclusion
Pyrocincholic acid methyl ester is a natural product derivative with potential for further

investigation in drug discovery. While direct experimental data for the methyl ester is currently

scarce, the known biological activities of its parent compound, pyrocincholic acid, and its

glycosides, particularly in the areas of cancer and metabolic regulation, provide a strong

rationale for its study. Further research is warranted to isolate or synthesize pyrocincholic
acid methyl ester, fully characterize its physicochemical and pharmacological properties, and

elucidate its mechanisms of action. This guide serves as a foundational resource to stimulate

and direct future research efforts into this promising triterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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